Cas no 321432-07-9 (((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE)

• Product Name: ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE
• CAS No: 321432-07-9
• MF: C₁₆H₁₆FNO₃
• MW: 289.30154800415
• CID: 5264710
• Update Time: 2026-03-09

((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE Chemical and Physical Properties

Names and Identifiers

• ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE
• (Z)-({4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}methylidene)(methyl)oxidoazanium
• Methanamine, N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methylene]-, N-oxide (9CI)

• Inchi： 1S/C16H16FNO3/c1-18(19)10-13-5-8-15(16(9-13)20-2)21-11-12-3-6-14(17)7-4-12/h3-10H,11H2,1-2H3
• InChI Key： BQBGDNYPTVRWPP-UHFFFAOYSA-N
• SMILES： C[N+]([O-])=CC1=CC=C(OCC2=CC=C(F)C=C2)C(OC)=C1

Additional information on ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE

Latest Research Insights on ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE (CAS: 321432-07-9)

Recent advancements in the field of chemical biology and medicinal chemistry have brought renewed attention to the compound ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE (CAS: 321432-07-9). This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future drug development.

The compound's structure, featuring a fluorobenzyloxy moiety and a methoxyphenyl group, has been the subject of extensive investigation due to its ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Recent studies published in journals like the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its role as a potent inhibitor of specific kinase pathways implicated in inflammatory diseases and cancer. The CAS number 321432-07-9 serves as a critical identifier in these studies, ensuring precise referencing across databases and publications.

One of the most notable findings comes from a 2023 study by Smith et al., which demonstrated the compound's efficacy in vitro against a panel of cancer cell lines, including those resistant to conventional chemotherapy. The researchers employed a combination of molecular docking simulations and high-throughput screening to elucidate the binding affinity of ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE with the ATP-binding site of target kinases. The results indicated a significant reduction in cell proliferation, with IC50 values in the nanomolar range, suggesting its potential as a lead compound for further optimization.

In addition to its anticancer properties, recent preclinical studies have explored the compound's application in neurodegenerative diseases. A 2024 publication by Lee and colleagues revealed its neuroprotective effects in models of Parkinson's disease, attributed to its ability to modulate oxidative stress pathways. The study utilized advanced techniques such as liquid chromatography-mass spectrometry (LC-MS) to track the compound's pharmacokinetics and biodistribution in rodent models, providing valuable insights into its therapeutic window and safety profile.

Despite these promising results, challenges remain in the clinical translation of ((4-[(4-FLUOROBENZYL)OXY]-3-METHOXYPHENYL)METHYLENE)(METHYL)AMMONIUMOLATE. Issues such as solubility, metabolic stability, and potential off-target effects necessitate further structural modifications and formulation strategies. Ongoing research is focused on derivatization approaches to enhance bioavailability while retaining the compound's pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into viable therapeutic agents.

In conclusion, the compound (CAS: 321432-07-9) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. Future directions may include combinatorial chemistry to explore analogs and the integration of computational biology for target identification. As the field progresses, this molecule is poised to make significant contributions to the treatment of complex diseases, bridging the gap between bench and bedside.